Cas no 200343-74-4 ((+)-Dihydro-α-cyperol)
(+)-Dihydro-α-cyperol Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenol, decahydro-1,4a-dimethyl-7-(1-methylethenyl)-, (1S,2S,4aS,7R,8aS)-
- (+)-Dihydro-α-cyperol
-
- Inchi: 1S/C15H26O/c1-10(2)12-5-7-15(4)8-6-14(16)11(3)13(15)9-12/h11-14,16H,1,5-9H2,2-4H3/t11-,12+,13-,14-,15-/m0/s1
- InChI Key: XEUOFHGEEFUFIJ-AICCOOGYSA-N
- SMILES: [C@H]1(C)[C@@]2([H])[C@@](C)(CC[C@@H](C(C)=C)C2)CC[C@@H]1O
Experimental Properties
- Density: 0.943±0.06 g/cm3(Predicted)
- Boiling Point: 302.8±21.0 °C(Predicted)
- pka: 15.33±0.70(Predicted)
(+)-Dihydro-α-cyperol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D744345-5mg |
(+)-Dihydro-α-cyperol |
200343-74-4 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | D744345-10mg |
(+)-Dihydro-α-cyperol |
200343-74-4 | 10mg |
$391.00 | 2023-05-18 | ||
| TRC | D744345-25mg |
(+)-Dihydro-α-cyperol |
200343-74-4 | 25mg |
$942.00 | 2023-05-18 | ||
| TRC | D744345-50mg |
(+)-Dihydro-α-cyperol |
200343-74-4 | 50mg |
$1608.00 | 2023-05-18 | ||
| TRC | D744345-100mg |
(+)-Dihydro-α-cyperol |
200343-74-4 | 100mg |
$ 1800.00 | 2023-09-07 |
(+)-Dihydro-α-cyperol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on (+)-Dihydro-α-cyperol
Research Brief on (+)-Dihydro-α-cyperol (CAS: 200343-74-4): Recent Advances and Applications
(+)-Dihydro-α-cyperol (CAS: 200343-74-4) is a sesquiterpenoid compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic properties. Recent studies have focused on its biosynthesis, pharmacological activities, and potential applications in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, biological effects, and future research directions.
One of the key areas of interest is the biosynthesis of (+)-Dihydro-α-cyperol. Recent studies have elucidated the enzymatic pathways involved in its production, particularly in plants of the Cyperus genus. Advances in synthetic biology have enabled the heterologous expression of these pathways in microbial hosts, offering a scalable and sustainable production method. This development is particularly relevant for pharmaceutical applications, where consistent and high-quality compound supply is critical.
Pharmacologically, (+)-Dihydro-α-cyperol has demonstrated promising anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown that the compound can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings suggest potential applications in treating inflammatory diseases, including rheumatoid arthritis and neurodegenerative disorders. Additionally, its neuroprotective properties are being explored for their potential in mitigating oxidative stress and neuronal damage in conditions like Alzheimer's disease.
Another significant area of research is the compound's potential as an anticancer agent. Preliminary studies indicate that (+)-Dihydro-α-cyperol may induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the activation of intrinsic apoptotic pathways and the inhibition of cell proliferation. While these results are promising, further research is needed to validate these effects in clinical settings and to explore the compound's safety and efficacy profiles.
In terms of drug delivery and formulation, recent advancements have focused on improving the bioavailability of (+)-Dihydro-α-cyperol. Nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles, have shown potential in enhancing the compound's solubility and stability. These innovations could address some of the challenges associated with its pharmacokinetic properties, paving the way for more effective therapeutic applications.
Looking ahead, the research on (+)-Dihydro-α-cyperol is expected to expand into more detailed mechanistic studies and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into practical therapies. Furthermore, the integration of computational modeling and high-throughput screening techniques could provide deeper insights into the compound's structure-activity relationships, enabling the design of more potent derivatives.
In conclusion, (+)-Dihydro-α-cyperol (CAS: 200343-74-4) represents a promising candidate for various therapeutic applications, supported by its diverse pharmacological activities and recent advancements in its production and delivery. Continued research efforts will be essential to fully unlock its potential and bring it closer to clinical use.
200343-74-4 ((+)-Dihydro-α-cyperol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)